molecular formula C13H20N2O B8315997 3-(Cyclohexylmethoxy)-5-methylpyridin-2-amine

3-(Cyclohexylmethoxy)-5-methylpyridin-2-amine

Cat. No. B8315997
M. Wt: 220.31 g/mol
InChI Key: ACJPZOLFCROGCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Cyclohexylmethoxy)-5-methylpyridin-2-amine is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Cyclohexylmethoxy)-5-methylpyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Cyclohexylmethoxy)-5-methylpyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(Cyclohexylmethoxy)-5-methylpyridin-2-amine

Molecular Formula

C13H20N2O

Molecular Weight

220.31 g/mol

IUPAC Name

3-(cyclohexylmethoxy)-5-methylpyridin-2-amine

InChI

InChI=1S/C13H20N2O/c1-10-7-12(13(14)15-8-10)16-9-11-5-3-2-4-6-11/h7-8,11H,2-6,9H2,1H3,(H2,14,15)

InChI Key

ACJPZOLFCROGCS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(N=C1)N)OCC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.8 g of 3-(cyclohexylmethoxy)-5-methyl-2-nitropyridine in 16 ml of THF was added 325 mg of 10% palladium-carbon (wet), followed by stirring for 3 hours under a hydrogen atmosphere. The reaction mixture was filtered over Celite and the solvent was then evaporated under reduced pressure to obtain 1.38 g of 3-(cyclohexylmethoxy)-5-methylpyridin-2-amine.
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
Quantity
16 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
325 mg
Type
catalyst
Reaction Step One

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